Cas no 61151-00-6 (Phenol, 2,4,6-tris[(butylthio)methyl]-)

Phenol, 2,4,6-tris[(butylthio)methyl]- structure
61151-00-6 structure
Product Name:Phenol, 2,4,6-tris[(butylthio)methyl]-
CAS No:61151-00-6
MF:C21H36OS3
MW:400.704942703247
CID:490527
PubChem ID:71398955
Update Time:2025-04-19

Phenol, 2,4,6-tris[(butylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4,6-tris[(butylthio)methyl]-
    • 2,4,6-tris(butylsulfanylmethyl)phenol
    • 2,4,6-TRIS[(BUTYLSULFANYL)METHYL]PHENOL
    • DTXSID20820343
    • 61151-00-6
    • Inchi: 1S/C21H36OS3/c1-4-7-10-23-15-18-13-19(16-24-11-8-5-2)21(22)20(14-18)17-25-12-9-6-3/h13-14,22H,4-12,15-17H2,1-3H3
    • InChI Key: VJWGSCJRZHAENA-UHFFFAOYSA-N
    • SMILES: S(CCCC)CC1C=C(CSCCCC)C=C(CSCCCC)C=1O

Computed Properties

  • Exact Mass: 400.19308
  • Monoisotopic Mass: 400.19282929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 96.1Ų

Experimental Properties

  • PSA: 20.23

Phenol, 2,4,6-tris[(butylthio)methyl]- Related Literature

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